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Compound of Interest

Compound Name: tert-Butyl indoline-1-carboxylate

Cat. No.: B137567 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential, step-by-step procedures for the safe disposal of

tert-Butyl indoline-1-carboxylate (CAS RN: 143262-10-6), ensuring compliance with safety

regulations and minimizing environmental impact.

Immediate Safety and Hazard Information

tert-Butyl indoline-1-carboxylate is classified as a combustible solid that can cause skin, eye,

and respiratory irritation.[1] Adherence to appropriate safety protocols is mandatory during

handling and disposal.

Personal Protective Equipment (PPE)

Before initiating any disposal procedures, ensure the following personal protective equipment is

worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge is

recommended if handling large quantities or in a poorly ventilated area.

Protective Clothing: A lab coat or chemical-resistant apron.
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Hazard Classification GHS Hazard Statement Precautionary Statement

Skin Irritation (Category 2) H315: Causes skin irritation
P264: Wash skin thoroughly

after handling.

Eye Irritation (Category 2A)
H319: Causes serious eye

irritation

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.

Step-by-Step Disposal Procedure

The disposal of tert-Butyl indoline-1-carboxylate must be conducted in accordance with

local, state, and federal regulations. It is imperative to treat this compound as hazardous waste.

Waste Identification and Segregation:

Designate a specific, clearly labeled container for tert-Butyl indoline-1-carboxylate
waste. The container must be in good condition and compatible with the chemical.

Do not mix this waste with other chemical waste streams unless compatibility has been

verified. Incompatible materials can lead to dangerous chemical reactions.

Container Labeling:

Affix a "Hazardous Waste" label to the container.

The label must include:

The full chemical name: "tert-Butyl indoline-1-carboxylate"

CAS Number: "143262-10-6"
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The hazard characteristics (e.g., "Irritant," "Combustible Solid").

The date when the waste was first added to the container.

The name and contact information of the generating laboratory or personnel.

Waste Accumulation and Storage:

Store the waste container in a designated, well-ventilated satellite accumulation area.

Keep the container tightly sealed when not in use to prevent the release of vapors.

Ensure the storage area is away from sources of ignition, such as heat, sparks, and open

flames.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor to arrange for pickup and disposal.

Provide the EHS department or contractor with a complete inventory of the waste,

including the chemical name, quantity, and hazard information.

Do not attempt to dispose of tert-Butyl indoline-1-carboxylate down the drain or in

regular solid waste. This is a violation of environmental regulations and can pose a

significant risk to public health and the environment.

Empty Container Disposal:

Empty containers that previously held tert-Butyl indoline-1-carboxylate should be

managed as hazardous waste unless they have been triple-rinsed with a suitable solvent.

The rinsate from the cleaning process must be collected and disposed of as hazardous

waste.

Once properly decontaminated, the container can be disposed of according to your

institution's guidelines for non-hazardous waste, which may include defacing the label

before disposal.
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Experimental Workflow for Disposal

The following diagram illustrates the logical steps for the proper disposal of tert-Butyl
indoline-1-carboxylate.

Step 1: Identify and Segregate Waste

Step 2: Label Waste Container

Step 3: Accumulate and Store Safely

Step 4: Arrange for Professional Disposal

Step 5: Manage Empty Containers

Click to download full resolution via product page

Disposal Workflow for tert-Butyl Indoline-1-carboxylate

By adhering to these procedures, researchers and laboratory personnel can ensure the safe

and compliant disposal of tert-Butyl indoline-1-carboxylate, fostering a secure working

environment and protecting our planet. Always consult your institution's specific safety and

disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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